Methyl 3-[(1,3-benzodioxol-5-ylamino)sulfonyl]-4-phenylthiophene-2-carboxylate

• IUPAC Name: methyl 3-(1,3-benzodioxol-5-ylsulfamoyl)-4-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C19H15NO6S2/c1-24-19(21)17-18(14(10-27-17)12-5-3-2-4-6-12)28(22,23)20-13-7-8-15-16(9-13)26-11-25-15/h2-10,20H,11H2,1H3
• InChI Key: PVRMEZJFRZMSLY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CS1)C2=CC=CC=C2)S(=O)(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H15NO6S2
• Molecular Weight: 417.5 g/mol

Description

Methyl 3-[(1,3-benzodioxol-5-ylamino)sulfonyl]-4-phenylthiophene-2-carboxylate, also known as MBTS, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play a critical role in the regulation of cellular signaling pathways.

Scientific Research Applications

Molecular Synthesis and Characterization

Research on sulfonyl derivatives and thiophene carboxylates underscores their significance in the synthesis of complex molecules. The preparation and molecular characterization of such compounds involve advanced spectroscopic techniques and theoretical calculations to understand their properties better. For instance, Sen and Cukurovalı (2020) detailed the synthesis and characterization of a new sulfonyl derivative, highlighting the use of single-crystal X-ray diffraction (SCXRD) and density functional theory (DFT) calculations for structural analysis (Sen & Cukurovalı, 2020).

Synthetic Applications

Compounds like "Methyl 3-[(1,3-benzodioxol-5-ylamino)sulfonyl]-4-phenylthiophene-2-carboxylate" serve as key intermediates in the synthesis of pharmacologically active molecules and organic materials. Krinochkin et al. (2021) discussed synthesizing 5-[(Thiophen-3-yl)amino]-1,2,4-triazines, demonstrating the versatility of thiophene carboxylates in nucleophilic substitution reactions to yield compounds with potential biological activities (Krinochkin et al., 2021).

Catalytic and Material Applications

The structural features of sulfonyl and thiophene derivatives are exploited in catalysis and material science. For example, the synthesis, coordination, and catalytic use of sulfonate anions derived from thiophene sulfones demonstrate their potential as ligands in transition metal-catalyzed reactions, offering pathways to environmentally friendly catalytic processes (Zábranský, Císařová, & Štěpnička, 2018).

Environmental and Microbial Studies

Interestingly, the biodegradation of thiophene sulfones by specific bacteria strains, as explored by Bressler, Leskiw, and Fedorak (1999), opens avenues for environmental applications, particularly in pollutant degradation and bioremediation strategies. This research indicates that certain microbial communities can utilize thiophene sulfones as carbon and energy sources, highlighting the ecological relevance of these compounds (Bressler, Leskiw, & Fedorak, 1999).